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An In-Depth Technical Guide to the Stability and Reactivity of Tributyl(iodomethyl)stannane

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tributyl(iodomethyl)stannane, with the chemical formula C13H29ISn, is a versatile organotin

reagent widely utilized in organic synthesis.[1] Its significance lies in its ability to act as a

precursor to various functionalized C(sp3) nucleophiles, which are valuable building blocks in

the synthesis of complex organic molecules.[2][3] This guide provides a comprehensive

overview of the stability, reactivity, and safe handling of Tributyl(iodomethyl)stannane,

supported by quantitative data, detailed experimental protocols, and visual diagrams to

facilitate a deeper understanding for researchers and professionals in the field of drug

development and chemical synthesis.

Stability and Storage
Tributyl(iodomethyl)stannane is known to be unstable over time, particularly when stored

neat at ambient temperature.[2][3] Decomposition can lead to the formation of impurities and a

reduction in reagent purity, which may adversely affect reaction outcomes. The compound is

typically a colorless to pale yellow liquid, and a yellow tint may develop upon exposure to air

and light, indicating decomposition.[4]
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Quantitative Data: Stability and Storage
Recommendations

Parameter Value & Conditions Source

Storage Temperature -10 °C [2][3]

Storage Form
As a degassed ~1 M solution

in hexanes
[2][3]

Shelf Life
Should be used within a few

days for best results
[2][3]

Decomposition Note

Decomposes over time when

stored neat at ambient

temperature

[2][3]

Purity Impact

Purification of a reaction crude

after 7-10 days at -28 °C

resulted in a significantly lower

yield (36%)

[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tributyl(iodomethyl)stannane is

presented below.
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Property Value Source

CAS Number 66222-29-5 [5][6]

Molecular Formula C13H29ISn [1][6]

Molecular Weight 430.98 g/mol [6]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 106 °C @ 0.05 Torr [6]

Solubility

Soluble in organic solvents

(e.g., toluene,

dichloromethane); insoluble in

water.

[4]

Reactivity and Synthetic Applications
Tributyl(iodomethyl)stannane is a valuable reagent due to its dual reactivity profile. The

presence of both a carbon-tin and a carbon-iodine bond allows for diverse synthetic

transformations.

As an Electrophile
The carbon-iodine bond is susceptible to nucleophilic attack, with the iodide ion acting as an

excellent leaving group.[4] This allows Tributyl(iodomethyl)stannane to serve as an

electrophilic source of the tributylstannylmethyl group (-CH2SnBu3). It is commonly used in the

preparation of α-heteroatom-substituted organostannanes, such as α-tributylstannylmethyl

ethers, amines, and sulfides.[2] These products are themselves stable C(sp3) nucleophiles that

can be used in further cross-coupling reactions.[2]

Tributyl(iodomethyl)stannane
(Bu₃SnCH₂I)

α-Substituted Stannane
(Bu₃SnCH₂Nu)

Iodide
(I⁻)

Nucleophile
(Nu⁻)
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Click to download full resolution via product page

Caption: Electrophilic role of Tributyl(iodomethyl)stannane.

As a Precursor to Nucleophiles via Transmetalation
Tributyl(iodomethyl)stannane is a crucial precursor for generating more reactive nucleophiles

through tin-lithium exchange.[2][3] Reaction with an organolithium reagent, typically n-

butyllithium, results in the formation of (tributylstannyl)methyllithium. This highly reactive

organolithium species can then be used in a variety of subsequent reactions, such as additions

to carbonyl compounds or in[3][7]-sigmatropic Wittig rearrangements.[2][3]

Tributyl(iodomethyl)stannane
(Bu₃SnCH₂I)

Lithium Intermediate
([Bu₃SnCH₂Li])

 Tin-Lithium
Exchange

n-Butyllithium
(n-BuLi)

Addition Product

 Nucleophilic
Addition

Electrophile
(e.g., Ketone, R₂C=O)

Click to download full resolution via product page

Caption: Generation of a nucleophile via tin-lithium exchange.

Experimental Protocols
The following protocols are based on established procedures and should be performed with

appropriate safety precautions in a laboratory setting.

Synthesis of Tributyl(iodomethyl)stannane
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This procedure details the synthesis of Tributyl(iodomethyl)stannane from its chloro-

analogue via a Finkelstein reaction.[2][3]

Materials:

Tributyl(chloromethyl)stannane

Sodium iodide (NaI), pure (≥99.0%)

Acetone, anhydrous

Hexanes

Saturated aqueous sodium thiosulfate (Na2S2O3) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

A round-bottom flask equipped with a magnetic stir bar and reflux condenser is charged with

Tributyl(chloromethyl)stannane (1.0 equiv) and anhydrous acetone.

Sodium iodide (1.5 equiv) is added to the solution.[2]

The reaction mixture is heated to reflux and stirred for 24 hours.

After cooling to room temperature, the solvent is removed under reduced pressure using a

rotary evaporator.

The resulting residue is partitioned between hexanes and water.

The aqueous layer is separated and the organic layer is washed sequentially with saturated

aqueous Na2S2O3 solution (to remove residual iodine) and brine.
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The organic layer is dried over anhydrous MgSO4, filtered, and the solvent is evaporated

under reduced pressure to yield Tributyl(iodomethyl)stannane as a colorless oil.

The product should be immediately dissolved in degassed hexanes for storage.[2][3]

Start: Charge Flask
(Bu₃SnCH₂Cl, NaI, Acetone)

Heat to Reflux
(24 hours)

Solvent Removal
(Rotary Evaporator)

Aqueous Workup
(Hexanes, H₂O, Na₂S₂O₃, Brine)

Dry & Filter
(MgSO₄)

Final Evaporation

Product: Bu₃SnCH₂I
(Store as solution in hexanes)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Tributyl(iodomethyl)stannane.
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Safety and Handling
Organotin compounds are toxic and require careful handling.[8] Always work in a well-

ventilated chemical fume hood and wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[7][9]

Hazard Summary
Hazard Type Description Source

Acute Toxicity
Toxic if swallowed. Harmful in

contact with skin.
[10]

Irritation
Causes skin irritation and

serious eye irritation/damage.
[7]

Organ Toxicity

May cause damage to organs

(kidney, liver, blood) through

prolonged or repeated

exposure.

[7][10]

Environmental Hazard

Very toxic to aquatic life with

long-lasting effects. Avoid

release to the environment.

[9]

Handling

Do not breathe mist/vapors.

Avoid contact with skin and

eyes. Handle under a chemical

fume hood.

[7][9]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases.
[7][9][11]

Conclusion
Tributyl(iodomethyl)stannane is a potent and versatile synthetic tool. Its utility is underscored

by its dual electrophilic and nucleophilic precursor characteristics. However, its inherent

instability and toxicity necessitate careful storage and handling. By understanding its stability

profile, reactivity, and adhering to strict safety protocols, researchers can effectively and safely
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leverage this reagent to advance complex molecule synthesis in drug discovery and other

chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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